Cas no 53126-64-0 (satratoxin H)

• Product Name: satratoxin H
• CAS No: 53126-64-0
• Molecular Formula: C₂₉H₃₆O₉
• Molecular Weight: 528.590749740601
• CID: 937989
• PubChem ID: 137628465

satratoxin H Properties

Names and Identifiers

• satratoxin H
• (1'E,2R,6'R,11'R,13'R,15'S,16'R,19'Z,21'E,23'R,27'R)-27'-Hydroxy-23'-[(1S)-1-hydroxyethyl]-9',15'-dimethyl-3'H,18'H-spiro[oxirane-2,14'-[4,12,17,24]tetraoxapentacyclo[21.3.1.113,16
• CID 122361724
• 6,7,16,16a,19a,22-Hexahydro-9-(1-hydroxyethyl)-25-hydroxy-16a,21-dimethylspiro[5,9:16,18-dimethano-3H,23H-[1,6,12]trioxacyclooctadecino[3,4-d][1]benzopyran-17(18H),2'-oxirane]-3,14(9H)-dione
• Antibiotic PD-113326
• Isosatratoxin H
• PD-113326
• Spiro[5,9:16,18-dimethano-1H,3H,23H-[1,6,12]trioxacyclooctadecino[3,4-d][1]benzopyran-17(18H),2'-oxirane]-3,14(9H)-dione, 6,7,16,16a,19a,22-hexahydro-25-hydroxy-9-[(1S)-1-hydroxyethyl]-16a,21-dimethyl-, (2'S,4E,9R,10E,12Z,16R,16aS,18R,19aR,23aR,25R)-
• 53126-64-0

• InChIKey： MUACSCLQRGEGOE-ZZRCWJSFSA-N
• Inchi： 1S/C29H36O9/c1-17-7-10-27-15-34-24(32)13-19-8-11-35-28(18(2)30,25(19)33)9-5-4-6-23(31)38-20-14-22(37-21(27)12-17)29(16-36-29)26(20,27)3/h4-6,9,12-13,18,20-22,25,30,33H,7-8,10-11,14-16H2,1-3H3/b6-4-,9-5-,19-13-/t18-,20?,21+,22+,25+,26+,27+,28-,29-/m0/s1
• SMILES： O1C[C@]21[C@H]1CC3[C@]2(C)[C@@]2(COC(C=C4CCO[C@]([C@H](C)O)(C=CC=CC(=O)O3)[C@@H]4O)=O)CCC(C)=C[C@H]2O1 |c:23,25|

Computed Properties

• Exact Mass: 528.23593272g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 1
• Monoisotopic Mass: 528.23593272g/mol
• Heavy Atom Count: 38
• Complexity: 1150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 124

Experimental Properties

• Boiling Point: 803.3±65.0 °C(Predicted)
• Solubility: Dichloromethane: soluble,DMSO: soluble,Ethanol: soluble
• pka: 12.86±0.70(Predicted)
• Density: 1.36±0.1 g/cm3(Predicted)

satratoxin H Security Information

• Hazardous Material transportation number：3172
• Storage Condition：Store at -20°C, protect from light
• PackingGroup：I
• HazardClass：6.1(a)

satratoxin H Customs Data

• HS CODE：2933790090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes